Cas no 1805397-22-1 (6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde)

6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde group and halogen substituents, making it a versatile intermediate in organic synthesis. The presence of bromo and fluoro groups enhances its utility in cross-coupling reactions, while the difluoromethyl moiety contributes to unique electronic and steric properties. The aldehyde functionality allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its well-defined structure ensures consistent reactivity, facilitating precise modifications in complex molecular frameworks. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce fluorinated motifs, which can improve metabolic stability and binding affinity.

6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde structure

1805397-22-1 structure

Product Name:6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

CAS No:1805397-22-1

MF:C₇H₃BrF₃NO

MW:254.004031419754

CID:4860925

Update Time:2025-05-20

6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde
- Inchi： 1S/C7H3BrF3NO/c8-4-1-3(2-13)5(6(9)10)7(11)12-4/h1-2,6H
- InChI Key： XWXPWOCJYAMIQT-UHFFFAOYSA-N
- SMILES： BrC1=CC(C=O)=C(C(=N1)F)C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
XLogP3: 2.4
Topological Polar Surface Area: 30

6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029060348-1g	6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde	1805397-22-1	97%	1g	$1,534.70	2022-04-01

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Additional information on 6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde: A Comprehensive Overview

6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1805397-22-1) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and applications in contemporary research. The molecule features a pyridine ring substituted with bromine, difluoromethyl, and fluoro groups, along with a carboxaldehyde functional group. These structural elements contribute to its distinct chemical reactivity and physical properties.

The synthesis of 6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the manufacturing process, making it more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The presence of multiple halogen atoms and the carboxaldehyde group makes it an ideal candidate for exploring new pharmaceutical agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents. Additionally, its ability to act as a precursor in the synthesis of bioactive molecules has been highlighted in recent research papers.

In the field of materials science, 6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde has demonstrated potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions due to the electron-withdrawing effects of the halogen substituents has been exploited in constructing porous materials with high surface areas. These materials are being investigated for their applications in gas storage, catalysis, and sensing technologies.

Recent studies have also explored the electronic properties of this compound, particularly its suitability for use in organic electronics. The conjugated system within the pyridine ring and the electron-withdrawing groups enhance its electrical conductivity, making it a candidate for applications in organic semiconductors and light-emitting diodes (LEDs). Researchers have reported promising results in terms of charge transport properties when this compound is incorporated into thin-film transistor devices.

The environmental impact of 6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde has also been a subject of interest. Its biodegradability and toxicity profiles are being evaluated to ensure its safe use in industrial and pharmaceutical settings. Preliminary findings suggest that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, which is a positive indicator for its potential use in eco-friendly chemical processes.

Looking ahead, the versatility of 6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde presents numerous opportunities for further exploration. Its role as a versatile intermediate in organic synthesis could lead to the development of novel compounds with enhanced functionalities. Furthermore, ongoing research into its optical properties may unlock new avenues for its application in photonics and optoelectronics.

In conclusion, 6-Bromo-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1805397-22-1) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.